6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C14H15F2N3O2/c1-8-17-11(14(15)16)7-13(18-8)19-10-5-4-9(20-2)6-12(10)21-3/h4-7,14H,1-3H3,(H,17,18,19)
• InChI Key: UWYNGWDGKFOIAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=C(C=C(C=C2)OC)OC)C(F)F
• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol

Description

6-(Difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine, also known as 6-DFPMA, is a chemical compound with a wide range of applications in the scientific research field. It is a heterocyclic amine that has been studied for its ability to act as a neurotransmitter and modulate signal transduction pathways in the central nervous system. 6-DFPMA has been used to study the effects of drug treatments in laboratory experiments and has been used to investigate the biochemical and physiological effects of various compounds on the body.

Scientific Research Applications

6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has been used in a variety of scientific research applications. It has been used to study the effects of drug treatments in laboratory experiments, as well as to investigate the biochemical and physiological effects of various compounds on the body. 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has also been used to study the effects of drugs on the central nervous system and to investigate the mechanism of action of various compounds. In addition, 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has been used to study the effects of drugs on the cardiovascular system and to investigate the role of various compounds in the development of diseases.

Mechanism of Action

The mechanism of action of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine is not fully understood. However, it is believed to act as a neurotransmitter and modulate signal transduction pathways in the central nervous system. It has been shown to bind to specific receptors in the brain and to activate specific signal transduction pathways. In addition, 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has been shown to interact with various enzymes and proteins in the body, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine are not fully understood. However, it has been shown to modulate the activity of various enzymes and proteins in the body and to affect the activity of various neurotransmitters. In addition, it has been shown to affect the levels of various hormones in the body, as well as to affect the levels of various metabolites.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine in laboratory experiments include its ability to modulate signal transduction pathways in the central nervous system, its ability to interact with various enzymes and proteins in the body, and its ability to affect the levels of various hormones and metabolites in the body. The limitations of using 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine in laboratory experiments include its potential toxicity, its potential to interact with other compounds, and its potential to cause adverse side effects.

Future Directions

The potential future directions of research involving 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine include further investigation into its mechanism of action, its potential therapeutic applications, and its potential toxic effects. In addition, further research could be conducted to investigate the effects of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine on various diseases and disorders, as well as to investigate its potential interactions with other compounds. Finally, further research could be conducted to investigate the potential use of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine is a multi-step process that involves the reaction of a difluoromethyl group with a 2,4-dimethoxyphenyl group. The reaction is typically done in aqueous solution and requires the use of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and the reaction is complete after about two hours. The reaction yields a white crystalline solid that is then purified and dried.